Cas no 941938-27-8 (N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941938-27-8
• MF: C₂₂H₂₃ClN₄O₄
• MW: 442.895424127579
• CID: 5363318
• Update Time: 2025-07-16

N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methoxyphenyl)-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C22H23ClN4O4/c1-30-16-6-3-14(4-7-16)18-12-19-22(29)26(9-10-27(19)25-18)13-21(28)24-15-5-8-20(31-2)17(23)11-15/h3-11,18-19,25H,12-13H2,1-2H3,(H,24,28)
• InChI Key： CBSOYEJHTXPLMS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1C=CN2C(C1=O)CC(C1C=CC(=CC=1)OC)N2)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 684
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1

Additional information on N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

Comprehensive Overview of N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS 941938-27-8)

The compound N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS 941938-27-8) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its intricate structure featuring a pyrazolo[1,5-a]pyrazine core and multiple functional groups, this compound is a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine scaffold, which is rare in natural products but offers promising pharmacological properties.

In recent years, the scientific community has shown growing interest in N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide due to its structural similarity to known bioactive molecules. The presence of both chloro and methoxy substituents on the phenyl rings suggests potential for selective binding to biological targets, a feature highly sought after in the design of kinase inhibitors and GPCR modulators. This aligns with current trends in precision medicine, where researchers are actively searching for compounds with high target specificity to minimize off-target effects.

The synthesis of CAS 941938-27-8 involves multi-step organic transformations that highlight modern synthetic chemistry techniques. Key steps typically include the construction of the pyrazolo[1,5-a]pyrazine ring system followed by selective functionalization at the 5-position. The acetamide moiety is particularly noteworthy as it often serves as a hydrogen bond donor/acceptor in molecular recognition processes. These synthetic challenges make N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide an interesting case study for advanced organic chemistry students and researchers.

From a drug discovery perspective, the 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine core present in CAS 941938-27-8 represents an under-explored chemical space in medicinal chemistry. Recent literature suggests that such nitrogen-rich heterocycles may offer advantages in terms of solubility and metabolic stability compared to more traditional aromatic systems. This is particularly relevant given the pharmaceutical industry's current focus on improving drug-like properties of candidate compounds, addressing common issues like poor bioavailability that plague many drug development programs.

The physicochemical properties of N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide have been the subject of computational modeling studies. Initial predictions suggest moderate lipophilicity (logP) values, which is encouraging for potential CNS applications where blood-brain barrier penetration is often required. The methoxy groups may contribute to favorable pharmacokinetic profiles, a topic of great interest in contemporary ADME (Absorption, Distribution, Metabolism, and Excretion) research.

In the context of current research trends, CAS 941938-27-8 represents an interesting example of how subtle structural modifications can dramatically alter biological activity. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups on different aromatic rings creates a unique electronic environment that could influence protein-ligand interactions. This is particularly relevant to researchers investigating allosteric modulation, a hot topic in drug discovery that has gained significant attention in recent years.

From a safety perspective, preliminary studies on N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide suggest it may have a favorable toxicological profile, though comprehensive studies are still needed. This is important given the increasing regulatory emphasis on early safety assessment in drug development. The compound's structural features avoid known toxicophores, making it an attractive starting point for further optimization in medicinal chemistry programs.

The commercial availability of CAS 941938-27-8 from specialty chemical suppliers has facilitated research into its potential applications. While not yet widely used in industrial applications, its unique structure makes it valuable for academic research and early-stage drug discovery. The growing interest in pyrazolo[1,5-a]pyrazine derivatives in general suggests that N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide may serve as an important reference compound for future studies in this chemical space.

Looking ahead, the potential applications of CAS 941938-27-8 may extend beyond traditional small-molecule drugs. With increasing interest in targeted protein degradation (PROTACs) and other novel therapeutic modalities, compounds with robust heterocyclic cores like the 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine system may find new utility as warheads or linker components. This positions N-(3-chloro-4-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide as a potentially valuable building block in cutting-edge therapeutic development.